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In-depth Technical Guide: 4-
(Dimethylamino)benzaldehyde (Ehrlich's

Reagent)

Important Clarification: The provided CAS number 10545-38-7 corresponds to Sulfur
Dichloride, an inorganic compound. The chemical name 4-
[(Dimethylamino)methyl]benzaldehyde is correctly associated with CAS number 36874-95-0.
However, a comprehensive search for research applications, experimental protocols, and
quantitative data for 4-[(Dimethylamino)methyl]benzaldehyde (CAS 36874-95-0) yielded
insufficient publicly available information to generate an in-depth technical guide.

Therefore, this guide will focus on the closely related and extensively researched compound, 4-
(Dimethylamino)benzaldehyde (CAS 100-10-7), also widely known as Ehrlich's reagent. This
compound is a key reagent in various scientific disciplines and its applications are well-

documented.

Introduction

4-(Dimethylamino)benzaldehyde is an organic compound containing a benzene ring substituted
with a formyl group and a dimethylamino group at the para position. Its unique structure,
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featuring an electron-donating dimethylamino group and an electron-withdrawing aldehyde
group, makes it a versatile molecule in organic synthesis and analytical chemistry. It is
famously used in the Ehrlich's test for the detection of indoles and urobilinogen. This guide
provides a comprehensive overview of its research applications, supported by experimental
protocols and quantitative data.

Physicochemical Properties

Property Value

CAS Number 100-10-7

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Appearance White to yellowish crystalline powder
Melting Point 73-75 °C

Boiling Point 266-267 °C

Solubility Soluble in ethanol, ether, and dilute acids.

Research Applications

The research applications of 4-(Dimethylamino)benzaldehyde are diverse, spanning from
synthetic chemistry to clinical diagnostics.

Organic Synthesis

4-(Dimethylamino)benzaldehyde serves as a crucial building block in the synthesis of a variety
of organic molecules.

o Schiff Base Formation: It readily reacts with primary amines to form Schiff bases (imines),
which are important intermediates in the synthesis of various biologically active compounds,
including potential antibacterial and antifungal agents.

o Knoevenagel Condensation: The aldehyde group can participate in Knoevenagel
condensation reactions with active methylene compounds to form substituted styrenes.
These products are often used in the synthesis of dyes and nonlinear optical materials.
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o Synthesis of Stilbenes: It is a precursor in the synthesis of stilbene derivatives, which are
investigated for their potential applications in materials science and as fluorescent probes.

Analytical Chemistry and Diagnhostics

The most well-known application of 4-(Dimethylamino)benzaldehyde is as a chromogenic
reagent.

o Ehrlich's Test for Indoles: In the presence of a strong acid, it reacts with indole-containing
compounds to produce a characteristic blue-violet color. This reaction is widely used in
microbiology to identify bacteria that can metabolize tryptophan to indole.

» Detection of Urobilinogen: In clinical diagnostics, Ehrlich's reagent is used to detect
urobilinogen in urine, which can be an indicator of liver disease or hemolytic anemia.

o Determination of Hydrazine: It is also employed in the spectrophotometric determination of
hydrazine and its derivatives.

Medicinal Chemistry

Derivatives of 4-(Dimethylamino)benzaldehyde have been explored for their potential
therapeutic properties.

o Antimicrobial Agents: Schiff bases derived from 4-(Dimethylamino)benzaldehyde have been
synthesized and evaluated for their antibacterial and antifungal activities.

o Anticancer Research: Certain chalcone derivatives synthesized from this aldehyde have
shown potential as anticancer agents by inducing apoptosis in cancer cell lines.

Experimental Protocols
Synthesis of a Schiff Base from 4-
(Dimethylamino)benzaldehyde and Aniline

This protocol describes a typical procedure for the synthesis of an imine.

Materials:
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4-(Dimethylamino)benzaldehyde

Aniline

Ethanol

Glacial acetic acid (catalyst)
Procedure:

e Dissolve 4-(Dimethylamino)benzaldehyde (1.49 g, 10 mmol) in 20 mL of ethanol in a round-
bottom flask.

¢ Add aniline (0.93 g, 10 mmol) to the solution.

e Add a few drops of glacial acetic acid as a catalyst.

e Reflux the mixture for 2-3 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, cool the reaction mixture to room temperature.

e The solid product will precipitate out. If not, cool the flask in an ice bath.
o Collect the product by vacuum filtration and wash with cold ethanol.

» Recrystallize the crude product from ethanol to obtain the pure Schiff base.
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Synthesis of a Schiff Base.

Ehrlich's Test for Indole Production by Bacteria

This protocol outlines the procedure for identifying indole-producing microorganisms.
Materials:
o Bacterial culture grown in tryptophan broth

o Kovac's reagent (a solution of 4-(Dimethylamino)benzaldehyde in amyl alcohol and
hydrochloric acid)

Procedure:
 Incubate the test organism in tryptophan broth at 37°C for 24-48 hours.
 After incubation, add 5-10 drops of Kovac's reagent to the broth culture.

o Gently shake the tube.
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e Observe for a color change in the upper layer of the broth.

Interpretation:

o Positive: Ared or cherry-red layer at the top indicates the presence of indole.

» Negative: No color change (the reagent layer remains yellow) indicates the absence of
indole.

(Start: Bacterial Culture in Tryptophan Broth)

i
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(Add Kovac's Reagent)

(Observe for Color Change)

Indole Present Indole Absent
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Workflow for Ehrlich's Indole Test.

Quantitative Data

The following table summarizes some quantitative data related to the applications of 4-
(Dimethylamino)benzaldehyde.
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Application Parameter Value Reference

) Molar Absorptivity of ~7.0x 10* L mol—t )
Ehrlich's Test Generic Data
Indole-DMAB adduct cm~tat 570 nm

_ _ Limit of Detection
Hydrazine Detection (LOD) 0.02 - 0.1 pg/mL Method Dependent

Minimum Inhibitory

Concentration (MIC) F. A. Al-Amiery et al.,
Antimicrobial Activity of a Schiff base 6.25 pg/mL Bioinorg. Chem. Appl.,

derivative against S. 2012

aureus

ICso of a chalcone
S. Kumar et al., Eur. J.

Anticancer Activity derivative against 1.5uM
Med. Chem., 2013

HelLa cells

Signaling Pathways

While 4-(Dimethylamino)benzaldehyde itself is not directly involved in signaling pathways, its
derivatives, particularly chalcones, have been shown to induce apoptosis in cancer cells
through the intrinsic pathway.
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Intrinsic Apoptosis Pathway.

Conclusion

4-(Dimethylamino)benzaldehyde is a compound of significant importance in both synthetic and
analytical chemistry. Its reactivity makes it a valuable precursor for a wide range of organic
molecules with potential applications in medicinal chemistry and materials science.
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Furthermore, its role as Ehrlich's reagent in diagnostic microbiology and clinical chemistry
remains a cornerstone of its utility. The ongoing research into its derivatives continues to unveil
new possibilities for this versatile compound.

« To cite this document: BenchChem. [4-[(Dimethylamino)methyl]benzaldehyde CAS number
10545-38-7 research applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-
cas-number-10545-38-7-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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